Cas no 1708269-16-2 (1-(methanesulfonylmethyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(methanesulfonylmethyl)cyclobutane-1-carboxylic acid
• CAS No: 1708269-16-2
• MF: C₇H₁₂O₄S
• MW: 192.23
• MDL: MFCD27975099
• CID: 5210746
• PubChem ID: 84664060
• Update Time: 2026-03-06

1-(methanesulfonylmethyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methanesulfonylmethyl-cyclobutanecarboxylic acid
• Cyclobutanecarboxylic acid, 1-[(methylsulfonyl)methyl]-
• 1-(methanesulfonylmethyl)cyclobutane-1-carboxy lic acid
• 1-(methanesulfonylmethyl)cyclobutane-1-carboxylic acid

• MDL： MFCD27975099
• Inchi： 1S/C7H12O4S/c1-12(10,11)5-7(6(8)9)3-2-4-7/h2-5H2,1H3,(H,8,9)
• InChI Key： WLKWHXHWEFZCJT-UHFFFAOYSA-N
• SMILES： C1(CS(C)(=O)=O)(C(O)=O)CCC1

Additional information on 1-(methanesulfonylmethyl)cyclobutane-1-carboxylic acid

Research Update on 1-(Methanesulfonylmethyl)cyclobutane-1-carboxylic Acid (CAS: 1708269-16-2) in Chemical Biology and Pharmaceutical Applications

1-(Methanesulfonylmethyl)cyclobutane-1-carboxylic acid (CAS: 1708269-16-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This cyclobutane derivative, characterized by a methanesulfonylmethyl group and a carboxylic acid functionality, has been explored for its role as a versatile building block in drug discovery and as a potential pharmacophore in medicinal chemistry. Recent studies have focused on its synthetic accessibility, physicochemical properties, and biological activities, positioning it as a promising candidate for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-(methanesulfonylmethyl)cyclobutane-1-carboxylic acid as a key intermediate in the synthesis of novel protease inhibitors. The researchers highlighted the compound's ability to confer improved metabolic stability to drug candidates while maintaining target affinity, particularly in the development of antiviral agents. The study reported successful incorporation of this scaffold into lead compounds showing nanomolar activity against several viral proteases, with enhanced pharmacokinetic profiles compared to previous generations of inhibitors.

In the field of oncology, recent preclinical investigations have explored the potential of derivatives based on 1-(methanesulfonylmethyl)cyclobutane-1-carboxylic acid as modulators of protein-protein interactions. A 2024 Nature Chemical Biology publication described the compound's utility in creating conformationally constrained peptidomimetics that effectively disrupt oncogenic signaling pathways. The researchers utilized the cyclobutane core to enforce specific three-dimensional orientations of pharmacophoric groups, resulting in compounds with improved selectivity for cancer-related protein targets.

The compound's physicochemical properties have also been the subject of recent computational studies. Molecular modeling analyses published in ACS Omega (2023) revealed that the sulfonyl and carboxyl groups of 1-(methanesulfonylmethyl)cyclobutane-1-carboxylic acid participate in unique hydrogen-bonding networks that may contribute to its observed biological activities. These findings have important implications for rational drug design, suggesting that this scaffold may be particularly valuable for targeting polar binding pockets in therapeutic proteins.

From a synthetic chemistry perspective, recent advances in the preparation of 1-(methanesulfonylmethyl)cyclobutane-1-carboxylic acid have been reported. A 2024 Organic Process Research & Development article detailed an improved synthetic route that achieves higher yields and better scalability while reducing environmental impact. The new methodology employs catalytic cycloaddition chemistry followed by selective functionalization, addressing previous challenges in the large-scale production of this compound.

Looking forward, the unique combination of structural rigidity and functional group diversity in 1-(methanesulfonylmethyl)cyclobutane-1-carboxylic acid continues to attract research attention. Current investigations are exploring its application in targeted protein degradation strategies, antibody-drug conjugates, and as a platform for fragment-based drug discovery. The compound's ability to serve as a bioisostere for various natural and synthetic pharmacophores suggests it will remain an important tool in medicinal chemistry for the foreseeable future.